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For Researchers, Scientists, and Drug Development Professionals

Dimethyldioctylammonium bromide (DODAB), a quaternary ammonium compound, is a

versatile molecule with significant applications in various scientific and industrial fields. Its

amphiphilic nature, arising from the presence of both hydrophobic alkyl chains and a

hydrophilic cationic headgroup, underpins its utility as a surfactant, antimicrobial agent, and

phase transfer catalyst. This technical guide provides an in-depth overview of its core chemical

properties, structure, and known biological activities, with a focus on data relevant to research

and development.

Core Chemical Properties and Structure
Dimethyldioctylammonium bromide is characterized by a central nitrogen atom quaternized

with two methyl groups and two octyl chains, with a bromide counterion. This structure dictates

its physicochemical properties and reactivity.

Physicochemical Properties
The quantitative physicochemical properties of dimethyldioctylammonium bromide are

summarized in the table below. It is important to note that there are conflicting reports in the

literature regarding its physical state at room temperature, with some sources describing it as a
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colorless to light yellow transparent liquid and others as a white to off-white sticky solid. This

discrepancy may be due to impurities or the presence of different hydrated forms.

Property Value Source(s)

Molecular Formula C₁₈H₄₀BrN [1]

Molecular Weight 350.43 g/mol [1]

CAS Number 3026-69-5 [1]

Appearance

Colorless to light yellow

transparent liquid OR White to

off-white sticky solid

[2]

Melting Point 60-68 °C

Boiling Point Data not available

Solubility
Slightly soluble in chloroform

and methanol.

Structural Information
The structural identifiers for dimethyldioctylammonium bromide are provided below, offering

standardized representations for this molecule.

Identifier Value

IUPAC Name N,N-dimethyl-N-octyloctan-1-aminium bromide

SMILES
CCCCCCCC--INVALID-LINK--(C)CCCCCCCC.

[Br-]

InChI

InChI=1S/C18H40N.BrH/c1-5-7-9-11-13-15-17-

19(3,4)18-16-14-12-10-8-6-2;/h5-18H2,1-

4H3;1H/q+1;/p-1

Chemical Structure of Dimethyldioctylammonium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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